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This guide provides troubleshooting information and frequently asked questions regarding the

impact of lead wire resistance on the accuracy of Resistance Temperature Detector (RTD)

measurements.

Frequently Asked Questions (FAQs)
Q1: What is lead wire resistance and why does it impact
my RTD's accuracy?
Lead wire resistance is the inherent electrical resistance of the wires used to connect the RTD

sensing element to the measurement instrument. Since an RTD's temperature reading is

derived from its resistance, any additional, uncompensated resistance in the circuit is

misinterpreted by the instrument as a higher temperature, leading to measurement errors. This

error is additive, meaning the resistance of the lead wires adds directly to the resistance of the

RTD element.

Q2: How can I determine if lead wire resistance is
affecting my experimental results?
Symptoms of significant lead wire resistance impact include:

Temperature readings that are consistently higher than expected. The added resistance from

the leads creates a positive temperature offset.
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Error magnitude increases with lead wire length. Longer wires have greater total resistance,

resulting in a larger temperature error.

Discrepancies when using different lengths of wire for the same process. If you change your

experimental setup and use longer wires, you may notice a change in the measured

temperature even if the actual temperature is the same.

The troubleshooting workflow below can help you diagnose this issue.
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Start: Inaccurate RTD Reading

Is the reading consistently
higher than expected?

Are the lead wires
exceptionally long?

Yes

Issue may be unrelated to lead resistance.
Check sensor calibration, connection integrity,

or instrument configuration.

No

What is your RTD
wiring configuration?

Yes No

2-Wire 3-Wire / 4-Wire

Lead wire resistance is
the likely cause.

Action: Ensure all lead wires
are identical (length, gauge, material)

and connections are secure.

Action: Compensate for resistance
or switch to a 3/4-wire setup.
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Caption: Troubleshooting workflow for diagnosing RTD measurement errors.
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Q3: What are the differences between 2-wire, 3-wire, and
4-wire RTD configurations?
The number of wires refers to the method used to connect the RTD element to the measuring

device. Each configuration offers a different level of accuracy by compensating for lead wire

resistance to varying degrees.

2-Wire RTD: This is the simplest configuration. The instrument measures the total resistance

of the RTD element and the two lead wires combined. It cannot distinguish between the two,

making it highly susceptible to errors from lead wire resistance. This setup is only suitable for

applications where high accuracy is not required or the lead wires are very short.

3-Wire RTD: This is the most common configuration in industrial and laboratory settings. It

uses a third wire to measure the resistance of the lead wire on one side of the circuit. By

assuming the resistance of the lead wires is identical, the instrument can subtract the lead

wire resistance from the total measured resistance, providing a more accurate reading of the

RTD element itself.

4-Wire RTD: This configuration provides the highest accuracy. Two wires are used to supply

a constant current to the RTD element, while the other two wires measure the voltage drop

directly across the RTD. Since virtually no current flows through the voltage-measuring

leads, their resistance has a negligible effect on the measurement. This method completely

removes the effect of lead wire resistance.
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To cite this document: BenchChem. [Technical Support Center: RTD Measurement
Accuracy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575948#impact-of-lead-wire-resistance-on-rtd-5-
accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1575948#impact-of-lead-wire-resistance-on-rtd-5-accuracy
https://www.benchchem.com/product/b1575948#impact-of-lead-wire-resistance-on-rtd-5-accuracy
https://www.benchchem.com/product/b1575948#impact-of-lead-wire-resistance-on-rtd-5-accuracy
https://www.benchchem.com/product/b1575948#impact-of-lead-wire-resistance-on-rtd-5-accuracy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1575948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

